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Compound of Interest

Compound Name: Thiol-C2-PEG2-OH

Cat. No.: B1682312 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and

a detailed experimental protocol for the application of Thiol-C2-PEG2-OH, a bifunctional linker

critical in bioconjugation and materials science. This document is intended to serve as a

valuable resource for researchers and professionals engaged in drug development,

nanotechnology, and related fields.

Core Properties of Thiol-C2-PEG2-OH
Thiol-C2-PEG2-OH is a hydrophilic, bifunctional molecule featuring a terminal thiol (-SH) group

and a hydroxyl (-OH) group, separated by a diethylene glycol (PEG2) spacer and a two-carbon

(C2) ethyl linker. The thiol group allows for strong covalent attachment to maleimide-containing

molecules or noble metal surfaces, such as gold nanoparticles. The hydroxyl group provides a

site for further chemical modification.

A summary of the key quantitative data for Thiol-C2-PEG2-OH is presented in the table below.

Property Value

Molecular Formula C6H14O3S[1]

Molecular Weight 166.24 g/mol [1]

Appearance Colorless to light yellow liquid[1]
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Experimental Protocol: Surface Modification of Gold
Nanoparticles
This protocol details a general procedure for the functionalization of gold nanoparticles

(AuNPs) with Thiol-C2-PEG2-OH. This process leverages the strong affinity of the thiol group

for gold surfaces to create a stable, hydrophilic, and functionalizable nanoparticle construct.

Such modified AuNPs are foundational for applications in targeted drug delivery, diagnostics,

and bio-imaging.

Materials:

Thiol-C2-PEG2-OH

Citrate-stabilized gold nanoparticles (AuNPs) in aqueous solution

Ethanol (200 proof)

Deionized (DI) water

Microcentrifuge tubes

Microcentrifuge

Procedure:

Preparation of Thiol-C2-PEG2-OH Solution:

Prepare a stock solution of Thiol-C2-PEG2-OH in ethanol. A typical concentration is 1

mg/mL.

Functionalization of Gold Nanoparticles:

To the aqueous solution of citrate-stabilized AuNPs, add the Thiol-C2-PEG2-OH solution.

A significant molar excess of the thiol linker is recommended to ensure complete surface

coverage of the nanoparticles.
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Stir the mixture overnight at room temperature. This allows for the displacement of the

citrate ions and the formation of a self-assembled monolayer (SAM) of Thiol-C2-PEG2-
OH on the AuNP surface through gold-thiol bonds.

Purification of Functionalized AuNPs:

Purify the functionalized AuNPs by centrifugation to remove unbound Thiol-C2-PEG2-OH
and other reaction components. The required centrifugation speed and duration will

depend on the size of the AuNPs.

Carefully remove the supernatant containing the excess linker.

Resuspend the nanoparticle pellet in deionized water.

Repeat the centrifugation and resuspension steps at least twice to ensure thorough

purification.

Characterization (Optional but Recommended):

The resulting Thiol-C2-PEG2-OH-functionalized AuNPs can be characterized using

techniques such as Dynamic Light Scattering (DLS) to determine the hydrodynamic

diameter and zeta potential to assess surface charge and stability.

Workflow for Gold Nanoparticle Functionalization
The following diagram illustrates the key steps in the experimental workflow for the surface

modification of gold nanoparticles with Thiol-C2-PEG2-OH.
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Workflow for AuNP functionalization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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